Cas no 26725-94-0 (2-Propenoic acid, 2-cyano-3-phenyl-, hexyl ester)

2-Propenoic acid, 2-cyano-3-phenyl-, hexyl ester structure
26725-94-0 structure
Product Name:2-Propenoic acid, 2-cyano-3-phenyl-, hexyl ester
CAS No:26725-94-0
MF:C16H19NO2
MW:257.327564477921
CID:237776
PubChem ID:69990827
Update Time:2025-04-19

2-Propenoic acid, 2-cyano-3-phenyl-, hexyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 2-cyano-3-phenyl-, hexyl ester
    • hexyl 2-cyano-3-phenylprop-2-enoate
    • 26725-94-0
    • DTXSID10741598
    • Inchi: 1S/C16H19NO2/c1-2-3-4-8-11-19-16(18)15(13-17)12-14-9-6-5-7-10-14/h5-7,9-10,12H,2-4,8,11H2,1H3
    • InChI Key: ZEFYSDVBUAAATG-UHFFFAOYSA-N
    • SMILES: O(C(C(C#N)=CC1C=CC=CC=1)=O)CCCCCC

Computed Properties

  • Exact Mass: 257.141578849g/mol
  • Monoisotopic Mass: 257.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 8
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.4
  • Topological Polar Surface Area: 50.1Ų
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